molecular formula C5H10OS B6237855 1-(2-sulfanylethyl)cyclopropan-1-ol CAS No. 2352750-20-8

1-(2-sulfanylethyl)cyclopropan-1-ol

Cat. No. B6237855
CAS RN: 2352750-20-8
M. Wt: 118.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-(2-sulfanylethyl)cyclopropan-1-ol” is a chemical compound with the molecular formula C5H10OS and a molecular weight of 118.2 . It is also known by the synonym "Cyclopropanol, 1-(2-mercaptoethyl)-" .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-sulfanylethyl)cyclopropan-1-ol involves the addition of a thiol group to a cyclopropane ring.", "Starting Materials": [ "Cyclopropane", "2-Chloroethanol", "Sodium hydrosulfide", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Cyclopropane is reacted with 2-chloroethanol in the presence of sodium hydroxide to form 1-(2-hydroxyethyl)cyclopropane.", "1-(2-hydroxyethyl)cyclopropane is then reacted with sodium hydrosulfide in diethyl ether to form 1-(2-sulfanylethyl)cyclopropane.", "Finally, 1-(2-sulfanylethyl)cyclopropane is treated with sodium hydroxide to form 1-(2-sulfanylethyl)cyclopropan-1-ol." ] }

CAS RN

2352750-20-8

Product Name

1-(2-sulfanylethyl)cyclopropan-1-ol

Molecular Formula

C5H10OS

Molecular Weight

118.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.